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Compound of Interest

Compound Name: Benzobicyclon [ISO]

Cat. No.: B12058859 Get Quote

An In-Depth Technical Guide to Benzobicyclon for Researchers

Introduction
Benzobicyclon is a selective, systemic herbicide used for the control of annual and perennial

weeds, particularly in rice cultivation.[1][2] It belongs to the triketone class of herbicides and

functions as a pro-herbicide; it is converted to its active form in the presence of water.[3] This

guide provides a comprehensive overview of Benzobicyclon, including its chemical and

physical properties, mechanism of action, metabolic fate, and experimental protocols for its

evaluation.

Chemical and Physical Properties
Benzobicyclon is a solid, light yellow to brown substance with low aqueous solubility and is not

volatile.[1][4] A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference

CAS Number 156963-66-5 [4][5][6][7][8][9][10]

Molecular Formula C₂₂H₁₉ClO₄S₂ [4][6][10][11]

Molecular Weight 446.97 g/mol [4][6][9][10]

Melting Point 187.3 °C [2][5]

Boiling Point Decomposes before boiling [2]

Water Solubility 51.8 ± 6.9 µg/L (at 20°C) [5]

Log Kₒw (Octanol-Water

Partition Coefficient)
3.1 (range 2.8-3.5 at 25°C) [5]

Vapor Pressure <5.6 x 10⁻⁵ Pa (at 25°C) [5]

Density
1.45 x 10³ kg/m ³ (at 22.0 ±

0.5°C)
[5]

Solubility in Organic Solvents DMSO: 15 mg/mL (33.56 mM) [6][7]

Mechanism of Action
Benzobicyclon itself is not the active herbicidal agent. It is a pro-herbicide that undergoes

hydrolysis in water to form its active metabolite, benzobicyclon hydrolysate.[3] This active

compound is an inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[3][6][8]

[9] HPPD is a key enzyme in the biosynthetic pathway of plastoquinones and tocopherols. The

inhibition of HPPD leads to a depletion of these essential compounds, which in turn causes the

characteristic bleaching symptoms in susceptible plants, followed by necrosis and death.[3]

Mechanism of action of Benzobicyclon.

Metabolic Fate
Once absorbed by the plant, Benzobicyclon is metabolized. The primary metabolic pathway

involves the loss of the thiophenyl ring to form metabolite B (3-[2-chloro-4-

(methylsulfonyl)benzoyl]-bicyclo[3.2.1]-octane-2,4-dione) and other related compounds.[5] In

paddy water, cleavage products containing the chlorophenyl ring can also be formed, absorbed
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by the rice plants, and conjugated with sugar.[5] In livestock, Benzobicyclon and its metabolite

B are the major residues found, primarily in the liver and kidneys.[5]

Herbicidal Activity and Application
Benzobicyclon is effective against a broad spectrum of weeds, including grasses, sedges, and

broadleaf weeds, that are often problematic in rice paddies.[5][12] It is particularly effective

against sulfonylurea-resistant biotypes.[4] For optimal efficacy, Benzobicyclon should be

applied to water-seeded or drill-seeded rice in an established flood.[5] The presence of water is

crucial for the conversion of Benzobicyclon to its active form. The recommended application

rates typically range from 200 to 300 g a.i./ha.[4][6][13]

Experimental Protocols
Evaluation of Herbicidal Efficacy in a Greenhouse
Setting
This protocol outlines a general procedure for assessing the herbicidal activity of

Benzobicyclon on target weed species under controlled greenhouse conditions.

1. Plant Material and Growth Conditions:

Grow target weed species (e.g., Scirpus juncoides, Monochoria vaginalis) and rice (Oryza

sativa) in pots filled with a suitable soil mix (e.g., clay loam, sandy loam).

Maintain plants in a greenhouse with controlled temperature (e.g., 25°C), humidity, and

photoperiod.

2. Herbicide Application:

Prepare a stock solution of Benzobicyclon in a suitable solvent like DMSO.[6][7]

For pre-emergence application, apply the herbicide to the soil surface immediately after

sowing the seeds.

For post-emergence application, apply the herbicide at a specific growth stage of the weeds

(e.g., 1-leaf stage).[6]
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Establish and maintain a flood of a specific depth (e.g., 5-10 cm) after application, as water

is required for activation.[14]

3. Data Collection and Analysis:

Visually assess the percentage of weed control at regular intervals after treatment (e.g., 7,

14, 21, and 28 days).

Evaluate phytotoxicity to rice plants using a similar rating scale.

At the end of the experiment, harvest the above-ground biomass of both weeds and rice, dry

it in an oven, and record the dry weight.

Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the

efficacy of different Benzobicyclon concentrations.

General workflow for evaluating Benzobicyclon efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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